Cas no 2172053-09-5 (5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172053-09-5
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 6415240
• PubChem ID: 165600852
• Update Time: 2025-06-08

5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1594272
• 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide
• 2172053-09-5

• Inchi： 1S/C10H18N4O3/c1-7(17-3)9-8(10(11)15)12-13-14(9)5-4-6-16-2/h7H,4-6H2,1-3H3,(H2,11,15)
• InChI Key： CMVOANRVYGUQPZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1CCCOC

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 92.3Ų

Additional information on 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172053-09-5)

5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its 1H-1,2,3-triazole core and carboxamide functional group, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The CAS No. 2172053-09-5 identifier is a unique numerical code assigned to this compound by the Chemical Abstracts Service, ensuring standardized classification and reference in scientific literature. This compound has been extensively studied for its pharmacological profile, particularly in the context of inhibiting key biological pathways associated with various diseases. Its molecular structure incorporates both methoxyethyl and 3-methoxypropyl substituents, which are known to modulate the compound's solubility, bioavailability, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting applications in treating conditions such as inflammation, infectious diseases, and metabolic disorders. The triazole ring is particularly noteworthy for its role in enhancing binding affinity and selectivity, while the carboxamide group provides a site for further chemical modification to optimize pharmacokinetic properties.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized through various methodologies to achieve high yields and purity. Researchers have employed multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations to construct the desired molecular framework. The introduction of methoxyethyl and 3-methoxypropyl side chains has been strategically designed to improve metabolic stability and reduce off-target effects, aligning with current trends in drug design that prioritize targeted action and minimal toxicity.

The pharmacological evaluation of 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide has revealed promising results in preclinical studies. Initial in vitro assays have shown inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in signal transduction pathways relevant to cancer and neurodegenerative diseases. Additionally, animal models have provided insights into its potential therapeutic effects on inflammation and immune modulation, underscoring its versatility as a pharmacological tool.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its therapeutic profile. The presence of both reactive sites—the triazole ring and the carboxamide group—allows for diverse chemical modifications that can fine-tune its biological activity. For instance, introduction of additional functional groups or aromatic rings could improve binding affinity or alter metabolic clearance rates. Such modifications are critical in drug development pipelines where subtle structural changes can significantly impact efficacy and safety.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide. Predictive models have been trained on large datasets of bioactive compounds to predict their potential interactions with biological targets. These computational tools have helped researchers prioritize compounds for experimental validation based on their predicted pharmacological properties. As a result, this molecule has emerged as a candidate for further investigation in collaborative research initiatives aimed at developing novel therapeutics.

Future directions in the study of this compound may include exploring its role in combination therapies alongside existing treatments for complex diseases. The ability to modulate multiple biological pathways simultaneously could offer synergistic benefits that single-agent therapies may not achieve. Furthermore, investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with cellular components and regulates physiological processes.

The synthesis and characterization of 5-(1-methoxyethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172053-09-5) represent significant contributions to the field of medicinal chemistry. Its unique structural features combined with promising pharmacological properties make it a compelling candidate for further development into a therapeutic agent. As research continues to uncover new applications for this compound，its potential will undoubtedly expand，offering hope for innovative treatments across various medical conditions.